2-bromo-3-fluoro-5-methoxyphenol
Overview
Description
“2-bromo-3-fluoro-5-methoxyphenol” is a chemical compound that is useful in the synthesis of spirocyclic aminochroman derivative . It is also used as a key intermediate for preparing Coenzyme Q .
Synthesis Analysis
The synthesis of “this compound” involves a reaction sequence starting from the commercially available 3,4,5-trimethoxytoluene . The process involves bromination, methoxylation, and oxidation reactions .Molecular Structure Analysis
The molecular formula of “this compound” is C7H6BrFO2 . The molecular weight of this compound is 221.02 .Chemical Reactions Analysis
The autopolymerization reaction is one of the synthesis methods of polythiophenes using halogenated thiophene derivatives . The reaction mechanism of the polymerization reaction of 2-bromo-3-methoxythiophene occurs in multiple steps .Scientific Research Applications
Methoxyphenols in Atmospheric Reactivity
- Methoxyphenols, emitted from lignin pyrolysis, are used as potential tracers for biomass burning, particularly wood burning. The atmospheric reactivity of methoxyphenols, including their reactions with OH and NO3 radicals, has been a subject of research. These reactions are significant for secondary organic aerosol (SOA) formation, which has implications for air quality and climate modeling (Liu, Chen, & Chen, 2022).
Fluorinated Compounds in Material Science
- Fluorophosphate cathodes, which contain fluorine atoms, are studied for their application in sodium-ion battery cathodes. The research focuses on understanding the limitations in sodium-extraction and the potential to improve energy storage technologies (Dacek, Richards, Kitchaev, & Ceder, 2016).
Brominated and Fluorinated Compounds in Environmental Studies
- Studies on brominated and fluorinated compounds, such as 2,4,6-tribromophenol and its environmental concentrations and toxicology, provide insights into their ubiquity, sources, and impacts on the environment and human health. This research is crucial for understanding the environmental fate and potential risks associated with these compounds (Koch & Sures, 2018).
Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-3-fluoro-5-methoxyphenol involves the bromination of 3-fluoro-5-methoxyphenol using bromine in the presence of a catalyst, followed by purification and isolation of the product.", "Starting Materials": [ "3-fluoro-5-methoxyphenol", "Bromine", "Catalyst (such as iron or aluminum bromide)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Add 3-fluoro-5-methoxyphenol to a reaction flask", "Add a catalytic amount of catalyst to the reaction flask", "Add a sufficient amount of solvent to the reaction flask to dissolve the starting material", "Add bromine dropwise to the reaction flask while stirring the reaction mixture", "Monitor the reaction progress using TLC or other analytical techniques", "Once the reaction is complete, quench the reaction by adding a reducing agent such as sodium bisulfite", "Extract the product using a suitable solvent such as ethyl acetate", "Purify the product using column chromatography or recrystallization", "Characterize the product using spectroscopic techniques such as NMR and IR" ] } | |
CAS RN |
1785528-41-7 |
Molecular Formula |
C7H6BrFO2 |
Molecular Weight |
221 |
Purity |
95 |
Origin of Product |
United States |
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![1-bromo-5-chloroimidazo[1,5-c]pyrimidine](/img/structure/B6233940.png)